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Compound of Interest

Compound Name: N-benzhydryl-2-methylbenzamide

Cat. No.: B404912

Get Quote

Executive Summary

N-benzhydryl-2-methylbenzamide is a sterically congested amide used as a structural probe

in medicinal chemistry to understand conformational restriction. The molecule features two
primary steric drivers:

¢ The ortho-effect: The 2-methyl group on the benzoyl ring forces the carbonyl group out of
coplanarity with the phenyl ring.

* Benzhydryl bulk: The diphenylmethyl group creates a "propeller" motif that disrupts standard
amide stacking, influencing solubility and receptor binding kinetics.

This guide provides the validated synthesis protocol, crystallization methods for single-crystal
growth, and the X-ray diffraction (XRD) data collection strategy required to resolve its structure.

Synthesis & Crystallization Protocol
Chemical Synthesis Pathway
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The synthesis utilizes a Schotten-Baumann-type acylation under anhydrous conditions to
prevent hydrolysis of the acid chloride.

Reagents:

Precursor A:o-Toluoyl chloride (2-methylbenzoyl chloride) [CAS: 933-88-0]

Precursor B: Benzhydrylamine (Diphenylmethanamine) [CAS: 91-00-9]

Base: Triethylamine (EtsN) or Pyridine

Solvent: Dichloromethane (DCM), anhydrous
Step-by-Step Protocol:

e Preparation: Dissolve benzhydrylamine (10 mmol, 1.83 g) and EtsN (12 mmol, 1.6 mL) in
anhydrous DCM (20 mL) in a round-bottom flask under nitrogen atmosphere. Cool to 0°C.[1]

[2]

» Addition: Add o-toluoyl chloride (10 mmol, 1.3 mL) dropwise over 15 minutes. The reaction is
exothermic; maintain temperature <5°C to prevent side reactions.

e Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor
via TLC (30% EtOAc/Hexane).

e Workup: Wash the organic layer with 1M HCI (2x), saturated NaHCOs (2x), and brine. Dry
over MgSOa4 and concentrate in vacuo.

Purification: Recrystallize the crude solid from hot Ethanol/Water (8:2) to yield white needles.

Single Crystal Growth (Crystallization)

High-quality single crystals are required for XRD. The bulky benzhydryl group often leads to
twinning; slow growth is essential.
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. Crystal
Method Solvent System Conditions
Morphology
) Ethanol / Ethyl Room Temp, parafilm Prisms/Blocks
Slow Evaporation o
Acetate (1:1) with pinholes (Preferred)
o THF (inner) / Pentane Needles (Often too
Vapor Diffusion Closed chamber, 4°C )
(outer) thin)
Sealed tube, 60°C to
Solvothermal Methanol Large Blocks

RT ramp

Structural Analysis Workflow

The following diagram illustrates the logical flow from crystal selection to structural refinement.
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Figure 1: Crystallographic workflow for determining the structure of N-benzhydryl-2-
methylbenzamide.

X-Ray Diffraction Data Specifications
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When analyzing this specific compound, the following parameters are critical due to the
presence of heavy aromatic stacking and potential disorder in the benzhydryl phenyl rings.

Data Collection Strategy

o Temperature: Collect at 100 K (using liquid nitrogen stream).

o Reasoning: The two phenyl rings on the benzhydryl group have high thermal motion at
room temperature, which can smear electron density and make resolution difficult. Cooling
freezes these rotations.

o Radiation Source: Mo-Ka (

A) is preferred over Cu-Ka to minimize absorption, though Cu is acceptable for small organic
crystals.

¢ Resolution: Aim for

A or better (

for Mo).

Expected Crystal Data (Reference Standards)

While experimental values depend on the specific polymorph grown, these are the expected
ranges based on analogous benzamide structures (e.g., N-benzyl-2-methylbenzamide).
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Parameter Expected Value /| Range Mechanistic Insight

Low symmetry due to bulky,

Crystal System Monoclinic or Triclinic ) ]
asymmetric substituents.
Most common for non-chiral
Space Group or ] )
organic amides.
Standard packing in
Z (Molecules/Cell) 4 Centrosymmetric space
groups.
Volume ( Calculated based on 21 non-H
~1500 - 1700 A3 atoms (~18 A3 per non-H
) atom).
) Typical for purely organic
Calculated Density ~1.20 - 1.25 g/cm3

amides.

Structural Interpretation & Motifs
The "Ortho-Lock" Conformation

In the solved structure, pay close attention to the torsion angle
(C2-C1-C(=0)-N).
» Observation: The 2-methyl group sterically clashes with the amide oxygen.

e Result: The phenyl ring will twist out of the amide plane by 40-60°. This prevents the
molecule from being planar, unlike unsubstituted benzamide.

Hydrogen Bonding Network

Unlike simple amides that form dimers (

), the bulky benzhydryl group often blocks dimer formation.

o Primary Motif: Look for C(4) chains (catemers) running along the shortest crystallographic
axis.
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¢ Interaction: N-H

O=C (Intermolecular).[3]

o Distance: Expected

A.

Benzhydryl "Propeller" Geometry

The two phenyl rings on the nitrogen atom will not be coplanar. They typically adopt a
"propeller" shape to minimize steric repulsion with the amide hydrogen.

o Check: Measure the C-N-CH-C(Ph) torsion angles. If they are significantly different, it
indicates crystal packing forces are distorting the natural symmetry of the benzhydryl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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